Cas no 170118-60-2 (1-ethoxy-4,4,5,5,5-pentafluoropent-1-en-3-one)

• Product Name: 1-ethoxy-4,4,5,5,5-pentafluoropent-1-en-3-one
• CAS No: 170118-60-2
• MF: C₇H₇F₅O₂
• MW: 218.121299982071
• CID: 4611662
• Update Time: 2025-06-14

1-ethoxy-4,4,5,5,5-pentafluoropent-1-en-3-one Chemical and Physical Properties

Names and Identifiers

• 1-ETHOXY-4,4,5,5,5-PENTAFLUORO-PENT-1-EN-3-ONE
• (1E)-1-ethoxy-4,4,5,5,5-pentafluoropent-1-en-3-one
• 1-Penten-3-one, 1-ethoxy-4,4,5,5,5-pentafluoro-, (1E)-
• 1-ethoxy-4,4,5,5,5-pentafluoropent-1-en-3-one

• Inchi： 1S/C7H7F5O2/c1-2-14-4-3-5(13)6(8,9)7(10,11)12/h3-4H,2H2,1H3/b4-3+
• InChI Key： GJLCTHUCEKDZCK-ONEGZZNKSA-N
• SMILES： C(F)(F)(C(F)(F)F)C(=O)/C=C/OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 1-ethoxy-4,4,5,5,5-pentafluoropent-1-en-3-one

Recent Advances in the Study of 1-Ethoxy-4,4,5,5,5-pentafluoropent-1-en-3-one (CAS: 170118-60-2)

1-Ethoxy-4,4,5,5,5-pentafluoropent-1-en-3-one (CAS: 170118-60-2) is a fluorinated organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique pentafluorinated structure, has been the subject of several studies aimed at exploring its reactivity, biological activity, and utility as a synthetic intermediate. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthetic pathways and reactivity of 1-ethoxy-4,4,5,5,5-pentafluoropent-1-en-3-one. Researchers have demonstrated that this compound can serve as a versatile building block for the synthesis of more complex fluorinated molecules, which are often sought after for their enhanced metabolic stability and bioavailability. For instance, a 2023 study published in the Journal of Fluorine Chemistry detailed a novel method for the asymmetric synthesis of fluorinated heterocycles using this compound as a key intermediate. The study reported high yields and excellent enantioselectivity, underscoring the compound's utility in stereoselective synthesis.

In addition to its synthetic applications, 1-ethoxy-4,4,5,5,5-pentafluoropent-1-en-3-one has also been investigated for its potential biological activities. Fluorinated compounds are known to exhibit unique interactions with biological targets, and this compound is no exception. A recent in vitro study evaluated its inhibitory effects on a range of enzymes, including cytochrome P450 isoforms, which are critical in drug metabolism. The results suggested that the compound could modulate enzyme activity, paving the way for further investigations into its pharmacological potential.

The mechanistic insights into the biological activity of 1-ethoxy-4,4,5,5,5-pentafluoropent-1-en-3-one have also been explored. Computational studies, including molecular docking and density functional theory (DFT) calculations, have provided valuable information about the compound's binding modes and electronic properties. These studies have revealed that the pentafluorinated moiety plays a crucial role in stabilizing interactions with target proteins, which could explain its observed bioactivity. Such findings are instrumental in guiding the design of new fluorinated drug candidates.

Despite these promising developments, challenges remain in the practical application of 1-ethoxy-4,4,5,5,5-pentafluoropent-1-en-3-one. Issues such as scalability of synthesis, stability under physiological conditions, and potential toxicity need to be addressed. Recent efforts have focused on optimizing synthetic protocols to improve yield and purity, as well as conducting more extensive in vivo studies to assess safety and efficacy. Collaborative research between academic and industrial laboratories is expected to accelerate progress in this area.

In conclusion, 1-ethoxy-4,4,5,5,5-pentafluoropent-1-en-3-one (CAS: 170118-60-2) represents a promising compound in the realm of fluorinated organic chemistry and medicinal research. Its unique structural features and demonstrated reactivity make it a valuable tool for synthetic chemists, while its potential biological activities warrant further exploration. Ongoing research efforts are likely to uncover new applications and refine existing methodologies, solidifying its role in the development of next-generation therapeutics.